(4-Chlorophenyl)diphenylsulfonium triflate
Overview
Description
(4-Chlorophenyl)diphenylsulfonium triflate is a chemical compound that has been extensively studied in scientific research due to its unique properties. It is a sulfonium salt that is commonly used as a photoinitiator in polymerization reactions. The compound has a molecular formula of C25H19ClO3S and a molecular weight of 446.93 g/mol.
Scientific Research Applications
Photochemistry of Triarylsulfonium Salts
- Triarylsulfonium salts, including variants with 4-chlorophenyl groups, undergo photolysis to produce phenylthiobiphenyls and diphenyl sulfide. This process is significant in understanding the mechanism of direct photolysis from singlet excited states (Dektar & Hacker, 1990).
Diastereoselective Synthesis in Organic Chemistry
- (2,2,2-Trifluoroethyl)diphenylsulfonium triflate has been found effective for the Johnson-Corey-Chaykovsky reaction, offering a way to create trifluoromethyl epoxides, cyclopropanes, and aziridines with notable diastereoselectivity (Duan et al., 2015).
Applications in Heterocyclic Chemistry
- CF3-substituted vinyl diphenylsulfonium triflate serves as an effective reagent for forming α-CF3 substituted, epoxide-fused heterocycles, demonstrating its utility in creating valuable heterocyclic building blocks (Fritz et al., 2012).
Sonogashira Reaction and Cross-Coupling
- Arylsulfonium salts, including diphenylsulfonium triflate variants, are useful in the Sonogashira reaction, leading to the formation of arylalkynes. This marks the first use of arylsulfonium salts in Pd/Cu-catalyzed Sonogashira reactions (Tian et al., 2017).
Electrochemical Applications
- (4-Chlorophenyl)diphenylsulfonium triflate is part of a group of compounds used for electrochemically assisted grafting onto carbon materials. This method can create layers of aryl moieties on surfaces, showcasing its potential in material science and electrochemistry (Vase et al., 2008).
properties
IUPAC Name |
(4-chlorophenyl)-diphenylsulfanium;trifluoromethanesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClS.CHF3O3S/c19-15-11-13-18(14-12-15)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17;2-1(3,4)8(5,6)7/h1-14H;(H,5,6,7)/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCCOJQUTUIVEJQ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)[S+](C2=CC=CC=C2)C3=CC=C(C=C3)Cl.C(F)(F)(F)S(=O)(=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClF3O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20584135 |
Source
|
| Record name | (4-Chlorophenyl)(diphenyl)sulfanium trifluoromethanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20584135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
446.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
255056-43-0 |
Source
|
| Record name | (4-Chlorophenyl)(diphenyl)sulfanium trifluoromethanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20584135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (4-Chlorophenyl)diphenylsulfonium triflate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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